Cas no 847445-79-8 (Sitagliptin Phosphate)

Sitagliptin Phosphate structure
Sitagliptin Phosphate structure
Product Name:Sitagliptin Phosphate
CAS No:847445-79-8
MF:C16H18F6N5O5P
MW:505.308804988861
CID:716434
PubChem ID:11306690
Update Time:2025-04-19

Sitagliptin Phosphate Chemical and Physical Properties

Names and Identifiers

    • Sitagliptin Phosphate
    • 1,2,4-Triazolo[4,3-a]pyrazine, 7-[3-amino-1-oxo-4-(2,4,5-trifluorophenyl)butyl]-5,6,7,8-tetrahydro-3-(trifluoromethyl)-, phosphate (1:1)
    • SCHEMBL877068
    • BCP0726000054
    • 847445-79-8
    • 823817-57-8
    • AKOS025402162
    • 3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one;phosphoric acid
    • BCP04564
    • FT-0674603
    • AC-5901
    • AB55315
    • 3-amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)butan-1-one phosphate
    • FT-0650741
    • IQFYVLUXQXSJJN-UHFFFAOYSA-N
    • Inchi: 1S/C16H15F6N5O.H3O4P/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;1-5(2,3)4/h4,6,9H,1-3,5,7,23H2;(H3,1,2,3,4)
    • InChI Key: IQFYVLUXQXSJJN-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)O.FC(C1=NN=C2CN(C(CC(CC3C=C(C(=CC=3F)F)F)N)=O)CCN21)(F)F

Computed Properties

  • Exact Mass: 505.09497466g/mol
  • Monoisotopic Mass: 505.09497466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 616
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 155Ų
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